Cas no 796873-08-0 (2H-Indazole,5,6-dimethoxy-2-methyl-,1-oxide(9CI))

• Product name: 2H-Indazole,5,6-dimethoxy-2-methyl-,1-oxide(9CI)
• CAS No: 796873-08-0
• MF: C₁₀H₁₂N₂O₃
• MW: 208.21400
• CID: 984807
• PubChem ID: 45097110

2H-Indazole,5,6-dimethoxy-2-methyl-,1-oxide(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole,5,6-dimethoxy-2-methyl-,1-oxide(9CI)
• 796873-08-0

• Inchi： InChI=1S/C10H12N2O3/c1-11-6-7-4-9(14-2)10(15-3)5-8(7)12(11)13/h4-6H,1-3H3
• InChI Key： TWQJVYRTLLKREZ-UHFFFAOYSA-N
• SMILES： CN1C=C2C=C(C(=CC2=[N+]1[O-])OC)OC

Computed Properties

• Exact Mass: 208.08500
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• PSA: 48.85000
• LogP: 1.62400